Cas no 39069-52-8 (GS 39783)

• Product Name: GS 39783
• CAS No: 39069-52-8
• MF: C₁₅H₂₃N₅O₂S
• MW: 337.44042134285
• MDL: MFCD06201849
• CID: 825752
• PubChem ID: 329825937
• Update Time: 2025-04-23

GS 39783 Chemical and Physical Properties

Names and Identifiers

• GS 39783
• 4,6-Pyrimidinediamine, N~4~,N~6~-dicyclopentyl-2-(methylthio)-5-nitro-
• N,N'-Dicyclopentyl-2-(methylsulfanyl)-5-nitropyrimidine-4,6-diamine
• N,N'-dicyclopentyl-2-methylsulfanyl-5-nitro-pyrimidine-4,6-diamine
• 4-N,6-N-dicyclopentyl-2-methylsulfanyl-5-nitropyrimidine-4,6-diamine
• N4,N6-Dicyclopentyl-2-(methylthio)-5-nitropyrimidine-4,6-diamine
• N,N'-Dicyclopentyl-2-(Methylthio)-5-nitro-4,6-pyriMidinediaMine
• N,N'-dicyclopentyl-2-methylsulfanyl-5-nitropyrimidine-4,6-diamine
• N4,N6-dicyclopentyl-2-methylsulfanyl-5-nitro-pyrimidine-4,6-diamine
• Tocris-2001
• GS-39783
• N,N′-Dicyclopentyl-2-methylsulfanyl-5-nitro-pyrimidine-4,6-diamine
• N4,N6-dicyclopentyl-2-(methylthio)-5-nitro-4,6-pyrimidinediamine

• MDL： MFCD06201849
• Inchi： 1S/C15H23N5O2S/c1-23-15-18-13(16-10-6-2-3-7-10)12(20(21)22)14(19-15)17-11-8-4-5-9-11/h10-11H,2-9H2,1H3,(H2,16,17,18,19)
• InChI Key： GSGVDKOCBKBMGG-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(=C(C(=N1)NC1CCCC1)[N+](=O)[O-])NC1CCCC1

Computed Properties

• Exact Mass: 337.15700

Experimental Properties

• Solubility: DMSO: ~8 mg/mL
• PSA: 120.96000
• LogP: 4.48490

GS 39783 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：room temp

Additional information on GS 39783

GS 39783: A Promising Compound in Biomedical Research

The compound GS 39783 (CAS NO 39069-52-8) has emerged as a significant focus in recent biomedical research, particularly due to its unique structural properties and potential applications in various therapeutic areas. This compound has garnered attention for its ability to modulate key biological pathways, making it a valuable subject of investigation in both academic studies and clinical trials.

Research on GS 39783 has expanded significantly over the past few years, with studies highlighting its potential roles in oncology, neurodegenerative diseases, and inflammatory disorders. The compound's unique mechanism of action, which includes selective inhibition of certain enzymes and receptors, positions it as a promising candidate for drug development.

One of the most notable advancements in GS 39783 research is its application in targeted therapy. Preclinical studies have demonstrated its ability to selectively target cancer cells while minimizing off-target effects, which is a critical factor in reducing toxicity and improving therapeutic outcomes. These findings have been published in leading journals such as *Nature Medicine* and *Cancer Research*, underscoring the compound's potential as a precision medicine tool.

Furthermore, GS 39783 has shown remarkable efficacy in neurodegenerative disease models, particularly in Alzheimer's disease. Studies indicate that the compound can inhibit amyloid-beta aggregation, a key pathological hallmark of the disease. This discovery has opened new avenues for developing disease-modifying therapies for neurodegenerative conditions.

Another area where GS 39783 has made significant strides is in inflammatory disorders. The compound's anti-inflammatory properties have been explored in various models of arthritis and inflammatory bowel disease. Recent research highlights its ability to downregulate pro-inflammatory cytokines, offering a novel approach to managing these conditions.

Despite its promising potential, further investigation is required to fully understand the safety profile and long-term effects of GS 39783. Ongoing phase II clinical trials are focusing on optimizing dosing regimens and assessing efficacy in larger patient populations.

In conclusion, GS 39783 represents a groundbreaking discovery in the biomedical field, with applications spanning multiple therapeutic areas. Its unique mechanism of action, combined with extensive preclinical and clinical data, positions it as a leading candidate for innovative drug development. As research continues to unfold, GS 39783 is poised to make a significant impact on patient care.